Sodium 4-ethynylbenzoate Sodium 4-ethynylbenzoate
Brand Name: Vulcanchem
CAS No.: 144693-65-2
VCID: VC21104086
InChI: InChI=1S/C9H6O2.Na/c1-2-7-3-5-8(6-4-7)9(10)11;/h1,3-6H,(H,10,11);/q;+1/p-1
SMILES: C#CC1=CC=C(C=C1)C(=O)[O-].[Na+]
Molecular Formula: C9H5NaO2
Molecular Weight: 168.12 g/mol

Sodium 4-ethynylbenzoate

CAS No.: 144693-65-2

Cat. No.: VC21104086

Molecular Formula: C9H5NaO2

Molecular Weight: 168.12 g/mol

* For research use only. Not for human or veterinary use.

Sodium 4-ethynylbenzoate - 144693-65-2

Specification

CAS No. 144693-65-2
Molecular Formula C9H5NaO2
Molecular Weight 168.12 g/mol
IUPAC Name sodium;4-ethynylbenzoate
Standard InChI InChI=1S/C9H6O2.Na/c1-2-7-3-5-8(6-4-7)9(10)11;/h1,3-6H,(H,10,11);/q;+1/p-1
Standard InChI Key VXBLAFDQGACQAR-UHFFFAOYSA-M
Isomeric SMILES C#CC1=CC=C(C=C1)C(=O)[O-].[Na+]
SMILES C#CC1=CC=C(C=C1)C(=O)[O-].[Na+]
Canonical SMILES C#CC1=CC=C(C=C1)C(=O)[O-].[Na+]

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